2-Methoxy-4,6-dimethylimidazo[1,5-A]pyrimidine

• IUPAC Name: 2-methoxy-4,6-dimethylimidazo[1,5-a]pyrimidine
• InChI: InChI=1S/C9H11N3O/c1-6-4-9(13-3)11-8-5-10-7(2)12(6)8/h4-5H,1-3H3
• InChI Key: IBNOFBJFEUNSRP-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=NC2=CN=C(N12)C)OC
• Molecular Formula: C9H11N3O
• DSSTOX Substance ID: DTXSID50518963
• Molecular Weight: 177.20 g/mol
• CAS RN: 88875-17-6

Description

2-Methoxy-4,6-dimethylimidazo[1,5-A]pyrimidine (MeO-DiMelQ) is a heterocyclic aromatic compound that is formed during the cooking process of meat and fish at high temperatures. It belongs to the family of heterocyclic aromatic amines (HAAs), which are known to be carcinogenic. MeO-DiMelQ has been extensively studied due to its potential role in the development of cancer.

Mechanism of Action

2-Methoxy-4,6-dimethylimidazo[1,5-A]pyrimidine is believed to exert its carcinogenic effects by forming DNA adducts, which are covalent bonds between the compound and DNA. This leads to mutations in the DNA, which can result in the development of cancer. 2-Methoxy-4,6-dimethylimidazo[1,5-A]pyrimidine has been shown to preferentially bind to the guanine base in DNA, leading to the formation of N2-(2'-deoxyguanosin-8-yl)-2-Methoxy-4,6-dimethylimidazo[1,5-A]pyrimidine adducts.
Biochemical and Physiological Effects:
2-Methoxy-4,6-dimethylimidazo[1,5-A]pyrimidine has been shown to induce oxidative stress and inflammation in various cell types. It has also been linked to the development of insulin resistance and metabolic syndrome. 2-Methoxy-4,6-dimethylimidazo[1,5-A]pyrimidine has been shown to affect the expression of genes involved in metabolism, inflammation, and cell cycle regulation.

Advantages and Limitations for Lab Experiments

2-Methoxy-4,6-dimethylimidazo[1,5-A]pyrimidine is a challenging compound to work with due to its instability and low yield. Its synthesis requires high temperatures and specialized equipment. 2-Methoxy-4,6-dimethylimidazo[1,5-A]pyrimidine is also highly mutagenic and carcinogenic, making it difficult to work with in a laboratory setting. However, 2-Methoxy-4,6-dimethylimidazo[1,5-A]pyrimidine is a useful tool for studying the mechanisms of HAA-induced carcinogenesis and for assessing the level of exposure to HAAs in humans.

Future Directions

There are several future directions for research on 2-Methoxy-4,6-dimethylimidazo[1,5-A]pyrimidine. One area of interest is the development of new methods for synthesizing 2-Methoxy-4,6-dimethylimidazo[1,5-A]pyrimidine with higher yields and greater stability. Another area of interest is the development of new biomarkers for assessing the level of exposure to HAAs in humans. Additionally, there is a need for further research on the mechanisms of HAA-induced carcinogenesis and the role of 2-Methoxy-4,6-dimethylimidazo[1,5-A]pyrimidine in this process. Finally, there is a need for further research on the potential health effects of exposure to 2-Methoxy-4,6-dimethylimidazo[1,5-A]pyrimidine and other HAAs.

Scientific Research Applications

2-Methoxy-4,6-dimethylimidazo[1,5-A]pyrimidine has been extensively studied due to its potential role in the development of cancer. It has been found to be mutagenic and carcinogenic in animal studies. 2-Methoxy-4,6-dimethylimidazo[1,5-A]pyrimidine has been shown to induce DNA damage and cause mutations in various cell types. It has also been linked to the development of colon, breast, and prostate cancer in humans. 2-Methoxy-4,6-dimethylimidazo[1,5-A]pyrimidine is used as a biomarker for assessing the level of exposure to HAAs in humans.